Cas no 1932437-17-6 (tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1932437-17-6
• MF: C₁₁H₁₉NO₃
• MW: 213.2735
• CID: 4668351
• Update Time: 2025-10-23

tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1r,2r,5s)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• TERT-BUTYL (1R,2S,5S)-2-(HYDROXYMETHYL)-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• Tert-butyl (1R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(12)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8+,9?/m0/s1
• InChI Key： SRRXFFKYXKCTOS-ZQTLJVIJSA-N
• SMILES： O([H])C([H])([H])C1([H])[C@]2([H])C([H])([H])[C@@]2([H])C([H])([H])N1C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 1932437-17-6)

The compound tert-butyl (1R,2S,5S)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 1932437-17-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold, characterized by its azabicyclo[3.1.0]hexane core, serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of protease inhibitors and modulators of central nervous system (CNS) targets.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry demonstrated an efficient asymmetric synthesis of the title compound via a key intramolecular cyclopropanation reaction, achieving >99% ee and 85% overall yield. The methodology employs chiral auxiliaries derived from natural products, highlighting the growing trend toward sustainable catalysis in complex molecule synthesis.

In medicinal chemistry applications, researchers have utilized this scaffold as a constrained proline mimetic in the design of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. The rigid bicyclic structure effectively mimics the transition state of peptide bond cleavage while conferring improved metabolic stability compared to linear peptide analogs. Preclinical data presented at the 2023 American Chemical Society National Meeting showed derivatives incorporating this moiety exhibit picomolar inhibitory activity against HCV protease with favorable pharmacokinetic profiles.

The compound's potential extends beyond antiviral therapy. A recent patent application (WO2023187654) discloses its use as a key building block for sigma-1 receptor ligands with potential applications in neuropathic pain management. The three-dimensional structure of the azabicyclo[3.1.0]hexane system appears crucial for receptor subtype selectivity, as demonstrated by molecular docking studies published in Bioorganic & Medicinal Chemistry Letters.

Analytical characterization of 1932437-17-6 has also seen advancements. A 2024 study developed a robust HPLC-MS method for quantifying trace impurities in bulk samples, addressing previous challenges in quality control for this thermally sensitive compound. This methodological improvement has significant implications for process chemistry scale-up and regulatory compliance in pharmaceutical development.

Looking forward, the unique spatial arrangement of functional groups in this scaffold presents opportunities for further exploration in fragment-based drug discovery. Computational studies predict favorable ligand efficiency metrics, suggesting potential for development as a privileged structure in library design. Current research efforts are investigating its incorporation into covalent inhibitors targeting emerging therapeutic targets such as KRAS mutants and SARS-CoV-2 main protease.